Cas no 1806955-41-8 (Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate)

• Product Name: Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate
• CAS No: 1806955-41-8
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4803781
• Update Time: 2025-05-22

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-17-8(16)4-7-3-6(5-12)9(10(13)14)11(15-7)18-2/h3,10H,4-5H2,1-2H3
• InChI Key： ODKGICWNTBTKID-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CC(=O)OC)=NC(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate

Research Brief on Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS: 1806955-41-8)

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS: 1806955-41-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based scaffolds, which are prevalent in many therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological relevance, and potential industrial uses.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate as a precursor for novel fungicides. The research demonstrated that derivatives of this compound exhibit potent activity against Fusarium graminearum, a major pathogen affecting cereal crops. The study employed a combination of molecular docking and in vitro assays to elucidate the mechanism of action, revealing that the difluoromethyl group plays a critical role in binding to the fungal cytochrome P450 enzymes.

In the pharmaceutical sector, this compound has garnered attention for its utility in the synthesis of kinase inhibitors. A recent patent (WO2023056121) disclosed a method for preparing JAK2 inhibitors using Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate as a building block. The patent emphasizes the compound's versatility in introducing both halogen and difluoromethyl functionalities, which are essential for modulating the pharmacokinetic properties of the final drug candidates.

From a synthetic chemistry perspective, advancements in the large-scale production of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate have been reported. A 2024 article in Organic Process Research & Development detailed an optimized catalytic process that achieves a 92% yield with minimal byproducts. The process utilizes a palladium-catalyzed cross-coupling reaction, significantly reducing the environmental impact compared to traditional methods.

Ongoing research is also investigating the potential of this compound in the development of PET (positron emission tomography) tracers. Preliminary results presented at the 2024 ACS National Meeting suggest that fluorine-18 labeled derivatives could serve as imaging agents for neurodegenerative diseases. The unique electronic properties of the difluoromethyl group are believed to enhance blood-brain barrier penetration, a critical factor for CNS-targeted diagnostics.

In conclusion, Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS: 1806955-41-8) continues to be a molecule of significant interest across multiple disciplines. Its applications span from agrochemicals to pharmaceuticals, with recent breakthroughs in synthetic methodologies and biological evaluations. Future research directions may focus on expanding its utility in drug discovery and exploring its potential in other emerging fields such as materials science.